Cas no 89059-14-3 (Benzothiazolium, 6-methyl-3-(2-propenyl)-, bromide)

Benzothiazolium, 6-methyl-3-(2-propenyl)-, bromide structure
89059-14-3 structure
Product Name:Benzothiazolium, 6-methyl-3-(2-propenyl)-, bromide
CAS No:89059-14-3
MF:C11H12BrNS
MW:270.188680648804
CID:613898
PubChem ID:13206892
Update Time:2025-04-19

Benzothiazolium, 6-methyl-3-(2-propenyl)-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium, 6-methyl-3-(2-propenyl)-, bromide
    • 6-methyl-3-prop-2-enyl-1,3-benzothiazol-3-ium,bromide
    • 6-Methyl-3-(prop-2-en-1-yl)-1,3-benzothiazol-3-ium bromide
    • DTXSID80527760
    • 89059-14-3
    • Inchi: 1S/C11H12NS.BrH/c1-3-6-12-8-13-11-7-9(2)4-5-10(11)12;/h3-5,7-8H,1,6H2,2H3;1H/q+1;/p-1
    • InChI Key: JPGCLALHINJRPP-UHFFFAOYSA-M
    • SMILES: [Br-].S1C=[N+](CC=C)C2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 268.98738g/mol
  • Monoisotopic Mass: 268.98738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.1Ų
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